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Compound of Interest

Compound Name: Phtpp

Cat. No.: B1677759

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of PHTPP, a
selective estrogen receptor B (ER[B) antagonist, with a focus on its solubility in dimethyl
sulfoxide (DMSOQO) and ethanol for experimental applications.

PHTPP Solubility Data

PHTPP exhibits differential solubility in DMSO and ethanol. The following table summarizes the
guantitative solubility data for PHTPP in these solvents. It is recommended to use fresh,
anhydrous DMSO for optimal solubility, as hygroscopic DMSO can negatively impact solubility.
[1] For ethanolic solutions, sonication may be required to achieve complete dissolution.[2]
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. Molar
Concentration .
Solvent Concentration Notes
(mg/mL)
(mM)
Sonication may be
required.[2] Use of
fresh, anhydrous
DMSO 15.38 - 50 36.33-118.11 _
DMSO is
recommended as it is
hygroscopic.[1]
Sonication is
Ethanol 84 ~198.4

recommended.[1]

Molecular Weight of PHTPP: 423.31 g/mol

Signaling Pathway of PHTPP

PHTPP is a selective antagonist of the Estrogen Receptor B (ER[B), with a 36-fold selectivity
over Estrogen Receptor a (ERa). Upon binding to ER[3, PHTPP inhibits the downstream
signaling cascade typically initiated by the natural ligand, 17p3-estradiol (E2). This antagonism
can lead to the modulation of gene expression and cellular processes regulated by ER[. For
instance, PHTPP has been shown to reduce the growth and invasion of bladder cancer cells,
an effect associated with the downregulation of minichromosome maintenance complex
component 5 (MCM5) expression.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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